rac-(3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, cis
Overview
Description
Rac-(3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, cis (also known as R-cis-TFMPP-HCl) is a synthetic compound that has been used in scientific research and laboratory experiments. It is a chiral compound, meaning it exists in two forms that are mirror images of each other. R-cis-TFMPP-HCl is the most common form of the compound and is used in research due to its unique properties.
Mechanism of Action
R-cis-TFMPP-HCl acts as an agonist at serotonin receptors, meaning it binds to the receptor and stimulates it. It also acts as an antagonist at dopamine receptors, meaning it binds to the receptor and blocks it. This dual action is thought to be responsible for its effects on the central nervous system.
Biochemical and Physiological Effects
R-cis-TFMPP-HCl has been found to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the release of serotonin from neurons, as well as an inhibitory effect on the release of dopamine from neurons. It has also been found to have an inhibitory effect on the reuptake of serotonin and dopamine, as well as an inhibitory effect on the metabolism of serotonin and dopamine.
Advantages and Limitations for Lab Experiments
The use of R-cis-TFMPP-HCl in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. It is also easy to synthesize and has a wide range of applications in scientific research. The main limitation of R-cis-TFMPP-HCl is that it is a chiral compound, meaning it exists in two forms that are mirror images of each other. This can make it difficult to standardize experiments and can lead to inconsistent results.
Future Directions
In the future, R-cis-TFMPP-HCl could be used to further explore the pharmacology of various drugs, as well as to study the biochemical and physiological effects of drugs on the central nervous system. It could also be used to study the effects of drugs on different receptor systems, such as the serotonin and dopamine systems. Additionally, it could be used to study the effects of drugs on behavior and cognition, as well as to study the effects of drugs on the development and function of the brain. Finally, it could be used to study the effects of drugs on the immune system and metabolism.
Synthesis Methods
R-cis-TFMPP-HCl is synthesized through a process known as the Fischer Indole Synthesis. This process involves the reaction of aniline with ethyl acetoacetate in the presence of a base catalyst, such as sodium hydroxide, to form an intermediate product. This intermediate product is then reacted with hydrochloric acid to form the final product, R-cis-TFMPP-HCl.
Scientific Research Applications
R-cis-TFMPP-HCl has been widely used in scientific research due to its unique properties. It has been used as a tool in studies of serotonergic and dopaminergic systems, as well as in the study of the pharmacology of various drugs. It has also been used in studies of the effects of drugs on the central nervous system, as well as in studies of the biochemical and physiological effects of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, cis involves the following steps: protection of the amine group, alkylation of the protected amine, deprotection of the amine, and finally, hydrochloride salt formation.", "Starting Materials": [ "3-piperidone", "trifluoromethylacetic acid", "sodium hydride", "methyl iodide", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "Protection of the amine group by reacting 3-piperidone with trifluoromethylacetic acid in the presence of sodium hydride to form the corresponding trifluoromethyl ketone.", "Alkylation of the protected amine by reacting the trifluoromethyl ketone with methyl iodide in the presence of sodium hydride to form the corresponding N-methylated product.", "Deprotection of the amine by reacting the N-methylated product with hydrochloric acid in methanol to remove the trifluoromethyl group and form the desired product.", "Formation of the hydrochloride salt by reacting the desired product with hydrochloric acid in diethyl ether to form rac-(3R,5S)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, cis." ] } | |
CAS RN |
2503155-62-0 |
Molecular Formula |
C7H11ClF3NO2 |
Molecular Weight |
233.6 |
Purity |
95 |
Origin of Product |
United States |
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